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Abstract
Diethyl bis(hydroxymethyl)malonate is a versatile bifunctional organic compound that serves

as a crucial building block in a wide array of chemical syntheses. Its unique structure, featuring

two hydroxymethyl groups and two ethyl ester functionalities, allows for diverse reactivity,

making it a valuable intermediate in the preparation of substituted malonic esters, acrylic

esters, isobutyric esters, and complex heterocyclic structures. This guide provides an in-depth

overview of the synthesis, discovery, and applications of Diethyl
bis(hydroxymethyl)malonate, with a particular focus on its relevance to the pharmaceutical

industry and drug development. Detailed experimental protocols, quantitative data, and logical

workflow visualizations are presented to offer a comprehensive resource for researchers in the

field.

Introduction
Diethyl bis(hydroxymethyl)malonate, also known by its IUPAC name diethyl 2,2-

bis(hydroxymethyl)propanedioate, is a white to almost white crystalline solid.[1] Its strategic

importance in organic synthesis stems from the reactivity of its functional groups, which can be

independently or concertedly manipulated to build molecular complexity. While not a naturally

occurring compound, its synthesis is well-established and efficient, making it a readily

accessible tool for synthetic chemists.[2]
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The compound's journey from a laboratory curiosity to a key synthetic intermediate is rooted in

early 20th-century explorations of malonic ester reactivity.[2] Today, its applications have

expanded significantly, with notable roles in the synthesis of bioactive molecules and

pharmaceutical agents.[1][3]

Physicochemical Properties
A summary of the key physicochemical properties of Diethyl bis(hydroxymethyl)malonate is

provided in the table below.

Property Value Reference

Molecular Formula C₉H₁₆O₆ [1]

Molecular Weight 220.22 g/mol [1]

Appearance
White to almost white

crystalline solid
[1]

Melting Point 49-51 °C [3]

Boiling Point 351.3±37.0 °C at 760 mmHg [3]

Density 1.224 g/cm³ [3]

Solubility Slightly soluble in water

Purity Typically 97% - 98% [1]

Synthesis and Discovery
The discovery and synthesis of Diethyl bis(hydroxymethyl)malonate can be traced back to

early investigations into the reactivity of malonic esters in the mid-20th century.[2] Key

publications that laid the groundwork for its preparation include the work of K. N. Welch in 1930

and H. Gault and A. Roesch in 1937. The most common and well-documented method for its

synthesis involves the base-catalyzed reaction of diethyl malonate with formaldehyde.[4]
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The synthesis of Diethyl bis(hydroxymethyl)malonate from diethyl malonate and

formaldehyde can be represented by the following workflow diagram.

Diethyl Malonate
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Base (e.g., K₂CO₃, Ca(OH)₂)

Diethyl bis(hydroxymethyl)malonate
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Caption: General workflow for the synthesis of Diethyl bis(hydroxymethyl)malonate.

Detailed Experimental Protocol
The following is a detailed experimental protocol for the synthesis of Diethyl
bis(hydroxymethyl)malonate, adapted from a well-established procedure.[4]

Materials:

Reagent Quantity Moles

Diethyl malonate 160 g 1.0

Formaldehyde (37% solution) 162 g 2.0

Potassium carbonate

(anhydrous)
10 g -

Diethyl ether 500 mL -

Anhydrous sodium sulfate 20 g -

Isopropyl ether As needed for recrystallization -

Procedure:
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A solution of 162 g (2.0 moles) of 37% formaldehyde and 10 g of anhydrous potassium

carbonate in 100 mL of water is placed in a 1-L three-necked flask equipped with a

mechanical stirrer, a dropping funnel, and a thermometer.

The flask is cooled in an ice bath, and 160 g (1.0 mole) of diethyl malonate is added

dropwise with vigorous stirring at a rate that maintains the reaction temperature between 15-

20°C.

After the addition is complete, the mixture is stirred for an additional 3 hours at room

temperature.

The reaction mixture is then extracted three times with 150 mL portions of diethyl ether.

The combined ethereal extracts are dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure.

The resulting crude product is recrystallized from isopropyl ether to yield pure Diethyl
bis(hydroxymethyl)malonate.

Quantitative Data:

Parameter Value Reference

Yield 72-75% [4]

Melting Point (crude) 48-50°C [4]

Melting Point (recrystallized) 50-52°C [4]

Applications in Drug Development and Organic
Synthesis
Diethyl bis(hydroxymethyl)malonate is a highly valuable intermediate in the synthesis of a

variety of organic compounds, some of which have significant applications in the

pharmaceutical industry.
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The bifunctional nature of Diethyl bis(hydroxymethyl)malonate allows for a range of

chemical transformations, making it a versatile precursor.
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Caption: Synthetic applications of Diethyl bis(hydroxymethyl)malonate.

Pharmaceutical Relevance
Diethyl bis(hydroxymethyl)malonate has been identified as a key intermediate in the

synthesis of several important pharmaceutical compounds.

Antiviral Drugs: It plays a significant role in the synthesis of antiviral medications, including

acyclovir and ganciclovir.[3]

Cancer and Alzheimer's Disease: Research has indicated its potential utility in the

development of treatments for Alzheimer's disease and cancer, owing to its unique chemical

properties that allow for the construction of complex molecular architectures.[3]

Antimicrobial and Antifungal Agents: Derivatives of Diethyl bis(hydroxymethyl)malonate
have been investigated for their potential antimicrobial and antifungal properties, opening

avenues for the development of new anti-infective agents.
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While specific signaling pathways directly involving Diethyl bis(hydroxymethyl)malonate are

not extensively documented, its role as a precursor to bioactive molecules implies its indirect

involvement in modulating various biological processes targeted by the final drug products.

Conclusion
Diethyl bis(hydroxymethyl)malonate is a cornerstone intermediate in modern organic

synthesis, offering a reliable and versatile platform for the construction of complex molecules.

Its well-established synthesis and diverse reactivity have cemented its importance in both

academic research and industrial applications, particularly in the pharmaceutical sector. As the

demand for novel therapeutics continues to grow, the utility of Diethyl
bis(hydroxymethyl)malonate as a key building block in drug discovery and development is

poised to expand further. This guide has provided a comprehensive overview of its synthesis,

properties, and applications, serving as a valuable technical resource for professionals in the

field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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